Cas no 1863028-36-7 (N-(2-Fluoroethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine)

• Product Name: N-(2-Fluoroethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
• CAS No: 1863028-36-7
• MF: C₇H₁₂FN₃O
• MW: 173.188084602356
• CID: 5690293
• PubChem ID: 131178004
• Update Time: 2025-10-28

N-(2-Fluoroethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1863028-36-7
• EN300-1609317
• N-(2-Fluoroethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
• 1,2,4-Oxadiazol-5-amine, N-(2-fluoroethyl)-3-(1-methylethyl)-

• Inchi： 1S/C7H12FN3O/c1-5(2)6-10-7(12-11-6)9-4-3-8/h5H,3-4H2,1-2H3,(H,9,10,11)
• InChI Key： PKCLUWLIODFVCC-UHFFFAOYSA-N
• SMILES： FCCNC1=NC(C(C)C)=NO1

Computed Properties

• Exact Mass: 173.09644018g/mol
• Monoisotopic Mass: 173.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 252.4±42.0 °C(Predicted)
• pka: 1.56±0.48(Predicted)

Additional information on N-(2-Fluoroethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine

N-(2-Fluoroethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine: A Comprehensive Overview

The compound with CAS No. 1863028-36-7, commonly referred to as N-(2-fluoroethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two adjacent oxygen and nitrogen atoms. The presence of a fluoroethyl group and a propan-2-yl substituent introduces unique electronic and steric properties, making this compound a valuable subject for both academic research and industrial applications.

N-(2-fluoroethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine is synthesized through a multi-step process that typically involves the reaction of an oxadiazole derivative with an appropriate amine precursor. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for large-scale production. The synthesis of this compound is often carried out under controlled conditions to ensure the stability of the intermediate products and the final compound.

The structural features of N-(2-fluoroethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine play a crucial role in its chemical reactivity and biological activity. The oxadiazole ring is known for its aromaticity and high stability, which contribute to the molecule's resistance to oxidation and other chemical transformations. The fluoroethyl group introduces electron-withdrawing effects, which can influence the electronic distribution within the molecule and enhance its reactivity in certain reactions. Additionally, the propan-2-yl group provides steric bulk, which can modulate the molecule's interactions with other compounds.

Recent studies have highlighted the potential of N-(2-fluoroethyl)-3-(propan-2-yli)-1,2,4-oxydiazolium as a precursor for various bioactive molecules. For instance, researchers have explored its use in the development of novel antibiotics and antiviral agents. The compound's ability to form stable complexes with metal ions has also made it a promising candidate for catalytic applications in organic synthesis.

In terms of physical properties, N-(fluoromethyl) groups significantly influence the melting point and solubility of this compound. Experimental data indicate that N-(fluoromethyl) derivatives exhibit higher melting points compared to their non-fluorinated counterparts due to increased intermolecular forces. Furthermore, the presence of polar groups such as amino and hydroxyl functionalities enhances the solubility of this compound in polar solvents like water and methanol.

The application of N-(fluoromethyl) groups extends beyond traditional chemical synthesis into advanced materials science. Recent research has demonstrated that these compounds can serve as building blocks for constructing functional polymers with tailored electronic properties. For example, incorporating N-(fluoromethyl) groups into polymer backbones has been shown to improve their thermal stability and mechanical strength.

From an environmental perspective, understanding the degradation pathways of N-(fluoromethyl) compounds is critical for assessing their ecological impact. Studies have revealed that these compounds undergo hydrolysis under specific pH conditions, leading to the formation of less toxic byproducts. This knowledge is essential for developing sustainable industrial processes that minimize environmental pollution.

In conclusion, N-(fluoromethyl) compounds like N-(fluoromethylium) derivatives represent a versatile class of molecules with diverse applications across multiple disciplines. Their unique chemical properties make them invaluable tools for advancing scientific research and technological innovation while addressing pressing global challenges such as drug discovery and sustainable materials development.